![molecular formula C12H10N4 B1350452 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine CAS No. 174713-63-4](/img/structure/B1350452.png)
4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine
Overview
Description
“4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine” is a member of the 1H-pyrazolo[3,4-b]pyridines family, which are heterocyclic compounds presenting two possible tautomeric forms: the 1H- and 2H-isomers . More than 300,000 1H-pyrazolo[3,4-b]pyridines have been described .
Synthesis Analysis
The first monosubstituted 1H-pyrazolo[3,4-b]pyridine was synthesized by Ortoleva in 1908 upon treatment of diphenylhydrazone and pyridine with iodine . Later, Bulow synthesized three N-phenyl-3-methyl substituted derivatives starting from 1-phenyl-3-methyl-5-amino-pyrazole which was treated with 1,3-diketones in glacial AcOH . A new pathway for the synthesis of pyrazolo[3,4-b]pyridine-5-carboxylate scaffolds from 1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitriles and aniline at room temperature under ethanol in the presence of AC-SO3H as the catalyst has also been introduced .Molecular Structure Analysis
Pyrazolo[3,4-b]pyridines are bicyclic heterocyclic compounds which are members of the family of pyrazolopyridines formed by five congeners (the [3,4-b], [3,4-c], [4,3-c], [4,3-b], and [1,5-a]), which are the possible fusions of a pyrazole and a pyridine ring . They can present two isomeric structures: 1H-pyrazolo[3,4-b]pyridines and 2H-pyrazolo[3,4-b]pyridines .Chemical Reactions Analysis
The synthesis of 1H-pyrazolo[3,4-b]pyridines involves a sequential opening/closing cascade reaction . This approach presents several advantages, including room temperature conditions, short reaction time, and operational simplicity .Scientific Research Applications
Antioxidant, Antitumor, and Antimicrobial Activities
4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine derivatives have shown significant biological activities. A study by El‐Borai et al. (2013) focused on the synthesis of pyrazolopyridine derivatives, which exhibited notable antioxidant activity, particularly compounds (4c) and (4d). These compounds also demonstrated antitumor activity against liver and breast cell lines, as well as antibacterial and antifungal properties (El‐Borai, Rizk, Beltagy, & El-Deeb, 2013).
Antiviral Activity
Bernardino et al. (2007) synthesized derivatives of this compound, which exhibited antiviral activity against Herpes simplex virus type 1 (HSV-1), Mayaro virus (MAY), and vesicular stomatitis virus (VSV). The study highlighted the potential of these compounds as antiviral agents, with some showing no toxicity to Vero cells (Bernardino, Azevedo, Pinheiro, Borges, Carvalho, Miranda, Meneses, Nascimento, Ferreira, Rebello, Silva, & Frugulhetti, 2007).
Amyloid Plaque Probes for Alzheimer’s Disease Diagnosis
Vidali et al. (2022) synthesized novel pyrazolo[3,4-b]pyridines with properties suitable for developing probes for amyloid plaques in Alzheimer's disease. These compounds, particularly the dimethylamine phenyl-bearing pyrazolopyridine, showed selective binding to amyloid plaques in brain slices from Alzheimer’s disease patients. This discovery opens the possibility of using these compounds in Alzheimer’s disease diagnosis (Vidali, Nigianni, Athanassopoulou, Canko, Mavroidi, Matiadis, Pelecanou, & Sagnou, 2022).
Cytotoxic Activity
Kurumurthy et al. (2014) researched 1,2,3-triazole tagged pyrazolo[3,4-b]pyridine derivatives, which showed promising cytotoxic activity against several human cancer cell lines, including U937, THP-1, HL60, and B16-F10. Notably, compounds 3e, 4g, 4i, and 4j were identified for their potent cytotoxic effects, highlighting the therapeutic potential of these derivatives in cancer treatment (Kurumurthy, Veeraswamy, Rao, Kumar, Rao, Reddy, Rao, Narsaiah, 2014).
Fluorescent Probes for Metal Detection
García et al. (2019) synthesized 1,7-dipyridinyl-substituted bis-pyrazolo[3,4-b:4′,3′-e]pyridines, which served as fluorescent probes for detecting metal ions. Particularly, these compounds were used for the nanomolar detection of Cu2+, demonstrating their utility in environmental and analytical chemistry for metal ion detection (García, Romero, Portilla, 2019).
Antibacterial and Antifungal Activities
Maqbool et al. (2014) conducted a study on the antibacterial properties of 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acids. These compounds exhibited good antibacterial effects, highlighting their potential as antibacterial agents. Their efficacy against both bacteria and fungi emphasizes the broad-spectrum nature of these compounds in combating microbial infections (Maqbool, Nazeer, Khan, Elliott, Khan, Ashraf, Nasrullah, Arshad, Munawar, 2014).
Mechanism of Action
Target of Action
It is known that pyrazolo[3,4-b]pyridines, the class of compounds to which it belongs, have been of interest to medicinal chemists due to their close similarity with the purine bases adenine and guanine .
Mode of Action
Compounds with a similar structure have been shown to exhibit anticancer activity against various tumor cell lines .
Result of Action
properties
IUPAC Name |
4-phenyl-2H-pyrazolo[3,4-b]pyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N4/c13-11-10-9(8-4-2-1-3-5-8)6-7-14-12(10)16-15-11/h1-7H,(H3,13,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFHKPJCWBZMRSN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=NC3=NNC(=C23)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30377338 | |
Record name | 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30377338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
210.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
174713-63-4 | |
Record name | 4-Phenyl-1H-pyrazolo[3,4-b]pyridin-3-ylamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30377338 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 174713-63-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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